Cas no 1076-37-5 (3-chloro-1-fluoroisoquinoline)

3-Chloro-1-fluoroisoquinoline is a halogenated isoquinoline derivative with potential applications in pharmaceutical and agrochemical research. The presence of both chloro and fluoro substituents enhances its reactivity, making it a versatile intermediate for further functionalization, such as nucleophilic aromatic substitution or cross-coupling reactions. Its stable heterocyclic structure contributes to its utility in the synthesis of bioactive compounds. The compound's distinct electronic properties, influenced by the electron-withdrawing effects of the halogens, may also facilitate its use in materials science. High purity and well-defined chemical characteristics ensure reproducibility in experimental and industrial applications. Proper handling and storage are recommended due to its reactive functional groups.

3-chloro-1-fluoroisoquinoline structure

Product Name:3-chloro-1-fluoroisoquinoline

CAS No:1076-37-5

MF:C₉H₅ClFN

MW:181.594104528427

CID:4570404

PubChem ID:119082368

Update Time:2025-05-28

3-chloro-1-fluoroisoquinoline Chemical and Physical Properties

Names and Identifiers

- 3-chloro-1-fluoroisoquinoline
- Isoquinoline, 3-chloro-1-fluoro-
- Inchi： 1S/C9H5ClFN/c10-8-5-6-3-1-2-4-7(6)9(11)12-8/h1-5H
- InChI Key： OOXCVIHHHNGMBQ-UHFFFAOYSA-N
- SMILES： C1(F)C2=C(C=CC=C2)C=C(Cl)N=1

Computed Properties

Exact Mass: 181.0094550g/mol
Monoisotopic Mass: 181.0094550g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 165
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.5
Topological Polar Surface Area: 12.9Å²

3-chloro-1-fluoroisoquinoline Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM466145-100mg	3-chloro-1-fluoroisoquinoline	1076-37-5	95%+	100mg	$862	2023-11-25
Chemenu	CM466145-250mg	3-chloro-1-fluoroisoquinoline	1076-37-5	95%+	250mg	$1220	2023-11-25
Chemenu	CM466145-500mg	3-chloro-1-fluoroisoquinoline	1076-37-5	95%+	500mg	$1906	2023-11-25
Chemenu	CM466145-1g	3-chloro-1-fluoroisoquinoline	1076-37-5	95%+	1g	$2438	2023-11-25
Enamine	EN300-396174-0.05g	3-chloro-1-fluoroisoquinoline	1076-37-5	95%	0.05g	$482.0	2023-05-24
Enamine	EN300-396174-0.1g	3-chloro-1-fluoroisoquinoline	1076-37-5	95%	0.1g	$629.0	2023-05-24
Enamine	EN300-396174-0.25g	3-chloro-1-fluoroisoquinoline	1076-37-5	95%	0.25g	$899.0	2023-05-24
Enamine	EN300-396174-0.5g	3-chloro-1-fluoroisoquinoline	1076-37-5	95%	0.5g	$1416.0	2023-05-24
Enamine	EN300-396174-1.0g	3-chloro-1-fluoroisoquinoline	1076-37-5	95%	1g	$1815.0	2023-05-24
Enamine	EN300-396174-2.5g	3-chloro-1-fluoroisoquinoline	1076-37-5	95%	2.5g	$3556.0	2023-05-24